Cas no 72278-52-5 (Propanoic acid,2-methyl-2-phenoxy-, methyl ester)

Propanoic acid,2-methyl-2-phenoxy-, methyl ester Properties

Names and Identifiers

• methyl 2-methyl-2-phenoxypropanoate
• methyl 2-phenoxyisobutyrate
• Propanoic acid,2-methyl-2-phenoxy-, methyl ester
• NS00062041
• UAQIYYDCUSJYRL-UHFFFAOYSA-N
• starbld0047794
• AKOS022359201
• D93254
• AS-77729
• EINECS 276-570-1
• Methyl 2-phenoxyisobutyrate
• 72278-52-5
• methyl 2-methyl-2-phenoxypropionate
• SCHEMBL7288524
• DTXSID60993040
• methyl 2-methyl-2-phenoxy-propanoate
• DB-135099
• 2-Methyl-2-phenoxypropanoic acid methyl ester
• +Expand

• MDL： MFCD19348419
• InChIKey： UAQIYYDCUSJYRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-11(2,10(12)13-3)14-9-7-5-4-6-8-9/h4-8H,1-3H3
• SMILES： CC(C)(C(=O)OC)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53